Cas no 6335-02-0 (1,3-diethyl 2-(2-methoxyethyl)propanedioate)

• Product name: 1,3-diethyl 2-(2-methoxyethyl)propanedioate
• CAS No: 6335-02-0
• MF: C₁₀H₁₈O₅
• MW: C10H18O5
• MDL: MFCD00085739
• CID: 866051
• PubChem ID: 22801

1,3-diethyl 2-(2-methoxyethyl)propanedioate Chemical and Physical Properties

Names and Identifiers

• malonic acid, 2-methoxyethyl-, diethyl ester
• diethyl 2-(2-methoxyethyl)propanedioate
• (2-Methoxy-aethyl)-malonsaeure-diaethylester
• (2-methoxy-ethyl)-malonic acid diethyl ester
• 1,3-diethyl 2-(2-methoxyethyl)propanedioate
• AC1L2L4I
• AG-G-34916
• CTK5B8755
• diethyl (2-methoxyethyl)malonate
• ethyl methoxyethylmalonate
• NSC17327

• MDL： MFCD00085739

Computed Properties

• Exact Mass: 218.11544

Experimental Properties

• PSA: 61.83

Additional information on 1,3-diethyl 2-(2-methoxyethyl)propanedioate

Comprehensive Overview of 1,3-Diethyl 2-(2-Methoxyethyl) Propanedioate (CAS No. 6335-02-0)

1,3-Diethyl 2-(2-methoxyethyl) propanedioate (CAS No. 6335-02-0) is a specialized organic compound widely utilized in pharmaceutical synthesis, agrochemical formulations, and advanced material science. Its unique molecular structure, featuring a propanedioate core with ethyl and methoxyethyl substituents, makes it a versatile intermediate for esterification reactions and cross-coupling processes. This compound has garnered significant attention due to its role in developing sustainable chemicals and green synthesis methodologies, aligning with the global push toward eco-friendly industrial practices.

In recent years, the demand for 1,3-diethyl 2-(2-methoxyethyl) propanedioate has surged, driven by its applications in high-performance polymers and biodegradable materials. Researchers are particularly interested in its potential to replace traditional petrochemical-derived intermediates, addressing concerns about carbon footprint reduction and circular economy principles. The compound's compatibility with catalytic systems and microwave-assisted synthesis further enhances its appeal for modern laboratories and industrial-scale production.

The synthesis of CAS No. 6335-02-0 typically involves ester exchange reactions or alkylation techniques, with yields optimized through process intensification strategies. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, a critical factor for applications in electronic-grade chemicals and pharmaceutical intermediates. Notably, its low volatility and thermal stability make it suitable for high-temperature processes, a feature frequently highlighted in patent literature and technical datasheets.

From an industrial perspective, 1,3-diethyl 2-(2-methoxyethyl) propanedioate is increasingly referenced in life cycle assessment (LCA) studies comparing synthetic routes. Its derivatives show promise in organic photovoltaics and flexible electronics, sectors experiencing exponential growth due to renewable energy investments. Regulatory databases classify it as non-hazardous under standard handling conditions, though good manufacturing practices (GMP) are recommended for large-scale applications.

Emerging research explores the compound's role in metal-organic frameworks (MOFs) and supramolecular chemistry, where its bifunctional structure serves as a building block for porous materials. These developments resonate with the scientific community's focus on carbon capture technologies and molecular storage solutions. Furthermore, its solubility profile in both polar and non-polar solvents expands its utility in formulation science, particularly for controlled-release systems in agriculture.

Quality control protocols for CAS 6335-02-0 emphasize HPLC analysis and residual solvent monitoring, reflecting pharmaceutical industry standards. The compound's structure-activity relationships are actively studied for bioactive molecule design, with recent publications highlighting its metabolic stability in medicinal chemistry applications. As flow chemistry gains traction, this ester's compatibility with continuous processing equipment positions it as a future-proof intermediate.

Market analysts note growing procurement inquiries for 1,3-diethyl 2-(2-methoxyethyl) propanedioate from specialty chemical distributors, particularly in regions with strong fine chemical manufacturing infrastructure. Its inclusion in catalytic toolkit databases underscores its importance for C-C bond formation strategies. Environmental studies confirm its ready biodegradability, a key consideration for green chemistry certifications.